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Compound of Interest

Compound Name: Synovex-H

Cat. No.: B1210737 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of veterinary hormonal implants like Synovex-H are critical for ensuring personnel

safety and preventing environmental contamination. Synovex-H, an implant containing

testosterone propionate and estradiol benzoate, requires stringent disposal procedures due to

its potent hormonal activity and potential health hazards.[1][2][3] Adherence to these protocols

is not only a matter of regulatory compliance but also a core component of responsible

laboratory and clinical practice.

Hazard Profile and Safety Precautions
Synovex-H is classified as a hazardous substance with significant health risks.[1][2] The active

ingredients are potent hormones that can cause adverse reproductive and carcinogenic effects.

[1][3][4]

Key Hazards Associated with Synovex-H:

Carcinogenicity: May cause cancer.[1][2][3] Clinical use of the active drug components has

been associated with prostate, liver, and kidney cancer.[1][2]

Reproductive Toxicity: May damage fertility or the unborn child.[1][2][3]

Acute Toxicity: Harmful if swallowed.[1][2][3]
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Hormonal Effects: Occupational exposure has led to menstrual irregularities in females and

signs of hyperestrogenism in males, such as enlarged breasts, milk secretion, and loss of

libido.[1][2][3]

Due to these risks, personnel handling Synovex-H must wear appropriate personal protective

equipment (PPE), including gloves and protective clothing, and wash thoroughly after handling.

[1][2] It is imperative to prevent accidental injection, ingestion, or inhalation of dust from the

product.[1][3]

Quantitative Data Summary
The Safety Data Sheet (SDS) for Synovex-H provides storage and handling specifications

rather than quantitative disposal limits. The focus is on preventing any environmental release.

Parameter Specification Citation(s)

Primary Components
Testosterone Propionate,

Estradiol Benzoate
[1][5]

Storage Temperature 20-25°C (68-77°F) [1][5]

Storage Conditions

Keep in a dry, cool, well-

ventilated place. Protect from

moisture, sunlight, and heat.

[1][3][5]

Primary Health Risks

May cause cancer, may

damage fertility, harmful if

swallowed.

[1][2][3]

Environmental Hazards

Avoid release to the

environment. The product's

components are known

endocrine disruptors that can

harm aquatic life.

[1][3][6]

**Step-by-Step Disposal Protocol
The guiding principle for Synovex-H disposal is to prevent its active hormonal ingredients from

entering the environment or causing human exposure.[1][3] Standard disposal methods like

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www2.zoetis.com.au/content/_assets/SDS/Synovex-H-SDS.pdf
https://www.zoetis.com.au/_locale-assets/sds/synovex-h-msds.pdf
https://www.zoetisus.com/content/_assets/docs/vmips/safety-data-sheets/synovex_h.pdf
https://www.benchchem.com/product/b1210737?utm_src=pdf-body
https://www2.zoetis.com.au/content/_assets/SDS/Synovex-H-SDS.pdf
https://www.zoetis.com.au/_locale-assets/sds/synovex-h-msds.pdf
https://www2.zoetis.com.au/content/_assets/SDS/Synovex-H-SDS.pdf
https://www.zoetisus.com/content/_assets/docs/vmips/safety-data-sheets/synovex_h.pdf
https://www.benchchem.com/product/b1210737?utm_src=pdf-body
https://www2.zoetis.com.au/content/_assets/SDS/Synovex-H-SDS.pdf
https://dailymed.nlm.nih.gov/dailymed/fda/fdaDrugXsl.cfm?setid=5cdef530-023e-4d34-8e97-77f143b0068f&type=display
https://www2.zoetis.com.au/content/_assets/SDS/Synovex-H-SDS.pdf
https://dailymed.nlm.nih.gov/dailymed/fda/fdaDrugXsl.cfm?setid=5cdef530-023e-4d34-8e97-77f143b0068f&type=display
https://www2.zoetis.com.au/content/_assets/SDS/Synovex-H-SDS.pdf
https://www.zoetisus.com/content/_assets/docs/vmips/safety-data-sheets/synovex_h.pdf
https://dailymed.nlm.nih.gov/dailymed/fda/fdaDrugXsl.cfm?setid=5cdef530-023e-4d34-8e97-77f143b0068f&type=display
https://www2.zoetis.com.au/content/_assets/SDS/Synovex-H-SDS.pdf
https://www.zoetis.com.au/_locale-assets/sds/synovex-h-msds.pdf
https://www.zoetisus.com/content/_assets/docs/vmips/safety-data-sheets/synovex_h.pdf
https://www2.zoetis.com.au/content/_assets/SDS/Synovex-H-SDS.pdf
https://www.zoetisus.com/content/_assets/docs/vmips/safety-data-sheets/synovex_h.pdf
https://downloads.regulations.gov/FDA-2014-N-0002-0059/content.pdf
https://www.benchchem.com/product/b1210737?utm_src=pdf-body
https://www2.zoetis.com.au/content/_assets/SDS/Synovex-H-SDS.pdf
https://www.zoetisus.com/content/_assets/docs/vmips/safety-data-sheets/synovex_h.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210737?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


flushing down a drain or placing in regular trash are strictly discouraged.[7]

1. Waste Identification and Segregation:

Identify all materials for disposal, including unused implants, expired products, and

contaminated items (e.g., gloves, absorbent pads from a spill).

Segregate this waste into a clearly labeled, sealed, and leak-proof container. The label

should identify the contents as "Hazardous Pharmaceutical Waste: Synovex-H."

2. Spill Management:

In case of a spill, immediately eliminate all ignition sources.[1][2][3]

Ensure adequate ventilation.[1][2]

For large spills: Stop the flow of material if safe to do so. Collect the spill using an inert, non-

combustible absorbent material (e.g., sand, earth) and transfer it to a labeled container for

disposal.[1][2][3]

For small spills: Wipe up with a damp cloth and place the cloth in the designated hazardous

waste container.[1][2][3]

Thoroughly clean the contaminated surface to remove any residual material.[1][2][3]

3. Final Disposal:

Preferred Method: The most reliable and compliant method is to use a DEA-registered

reverse distributor or a licensed hazardous waste disposal company.[8] These services are

equipped to handle and destroy pharmaceutical waste in accordance with all local, regional,

and national regulations.[1][2]

Regulatory Compliance: Disposal must be conducted in accordance with all applicable

environmental and pharmaceutical waste regulations.[1][2] It is recommended that the "best

available technology," such as destructive incineration, be used to prevent environmental

release.[1][9]
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Documentation: Maintain detailed records of all disposed Synovex-H, including quantities

and disposal dates, to ensure a complete chain of custody and compliance with institutional

and regulatory requirements.[10]

Experimental Protocols
Specific experimental protocols for the disposal of Synovex-H are not detailed in publicly

available manufacturer or regulatory documents. The provided guidance is based on

established principles for hazardous chemical and pharmaceutical waste management. The

core "experimental" consideration is the chemical and hormonal nature of the active

ingredients, which dictates the need for containment and destruction rather than simple

disposal. The environmental assessments for Synovex products analyze the fate of excreted

metabolites in the environment, confirming their potent effects on aquatic organisms and

underscoring the importance of preventing direct release of the concentrated product.[6][11]

Visualizing the Disposal Workflow
The following diagrams illustrate the logical workflow for handling and disposing of Synovex-H.
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Phase 1: Identification & Handling

Emergency Protocol: Spill Response

Phase 2: Final Disposal

Unused or Expired
Synovex-H Identified

Wear Appropriate PPE
(Gloves, Protective Clothing)

Step 1

Place in a Labeled,
Sealed Hazardous Waste Container

Step 2

Contact Licensed Hazardous
Waste Vendor / Reverse Distributor

Proceed to
Disposal

Spill Occurs

Ensure Ventilation &
Eliminate Ignition Sources

Contain & Absorb Spill
(Use inert material)

Collect Contaminated Material
into Hazardous Waste Container

Proceed to
Disposal

Store Securely
Until Pickup

Document Disposal
(Maintain Records)

Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Synovex-H.
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Synovex-H Disposal Decision Pathway Is Synovex-H waste
(unused, expired, contaminated)?

Continue proper storage
and use protocols.

No

Initiate Disposal Protocol

Yes

Don PPE

Segregate into labeled,
sealed container

Is there a spill?

Follow Spill Response Protocol:
- Ventilate
- Absorb

- Clean & Contain

Yes

Arrange pickup by licensed
hazardous waste vendor

No

Waste is destroyed via
compliant method
(e.g., Incineration)

Log disposal details in records

Click to download full resolution via product page

Caption: Decision-making pathway for Synovex-H disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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